3-(4,4-dimethyl-2-oxo-2,4-dihydro-1H-benzo[d][1,3]oxazin-6-yl)-5-fluorobenzonitrile

• CAS RN: 304853-30-3
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol
• IUPAC Name: 3-(4,4-dimethyl-2-oxo-1H-3,1-benzoxazin-6-yl)-5-fluorobenzonitrile
• InChI: InChI=1S/C17H13FN2O2/c1-17(2)14-8-11(3-4-15(14)20-16(21)22-17)12-5-10(9-19)6-13(18)7-12/h3-8H,1-2H3,(H,20,21)
• InChI Key: KVMSWMUZFCLLFV-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=C(C=CC(=C2)C3=CC(=CC(=C3)C#N)F)NC(=O)O1)C

Description

3-(4,4-dimethyl-2-oxo-2,4-dihydro-1H-benzo[d][1,3]oxazin-6-yl)-5-fluorobenzonitrile is a useful research compound. Its molecular formula is C17H13FN2O2 and its molecular weight is 296.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 6-(3-bromo-5-fluorophenyl)-4,4-dimethyl-2H-benzo[d][1,3]oxazin-2-one (1 g, 2.8 mmol), zinc cyanide (0.2 g, 1.7 mmol), and tetrakis(triphenylphosphine)-palladium (0) (0.2 g, 0.17 mmol) in dry DMF (20 mL) was degassed to remove oxygen and then was heated at 85° C. under a blanket of nitrogen for 6.5 hours. The reaction solution was cooled to room temperature and poured onto a cold saturated aqueous ammonium chloride solution (100 mL). The white precipitate appeared and was collected on a filter. The white solid was washed with the distilled water (3×20 mL) and dissolved in a mixture of ethyl acetate (10 mL) and methanol (10 mL). The solution was applied on a pad of silica gel and eluted with a mixture of ethyl acetate and hexane (1:1). After evaporation, 3-(4,4-dimethyl-2-oxo-1,4-dihydro-2H-benzo[d][1,3]oxazin-6-yl)-5-fluorobenzonitrile was obtained as a white solid (0.7 g, 84%): mp 253-254° C.; 1H-NMR (DMSO-d6) δ 10.4 (s, 1H, D2O exchangeable), 8.13 (s, 1H), 7.92 (m, 1H), 7.82 (m, 1H), 7.73 (m, 2H), 6.98 (d, 1H, J=8.2 Hz), 1.68 (s, 6H), 19F-NMR (DMSO-d6) δ −112.25 (m, 1F); MS (EI) m/z 296 (M+, 65%), Anal. Calc. For C17H13FN2O2: C, 68.91; H, 4.42; N, 9.45. Found: C, 68.85; H, 4.58; N, 9.14.